4-(2-Methyl-1,3-dioxolan-2-yl)butanenitrile

• CAS RN: 56881-73-3
• Molecular Formula: C8H13NO2
• Molecular Weight: 155.19 g/mol
• IUPAC Name: 4-(2-methyl-1,3-dioxolan-2-yl)butanenitrile
• InChI: InChI=1S/C8H13NO2/c1-8(4-2-3-5-9)10-6-7-11-8/h2-4,6-7H2,1H3
• InChI Key: CZAIZAGNHFNNAW-UHFFFAOYSA-N
• Canonical SMILES: CC1(OCCO1)CCCC#N

Description

4-(2-Methyl-1,3-dioxolan-2-yl)butanenitrile is a useful research compound. Its molecular formula is C8H13NO2 and its molecular weight is 155.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a flame dried round-bottomed flask equipped with a magnetic stir bar and a Dean-Stark apparatus and under inert atmosphere (N2), 5-oxo-hexanenitrile (1.69 g, 15.2 mmol) was dissolved in dry toluene (10 mL). Ethylene glycol (4.24 mL, 76.0 mmol) and p-TsOH (289 mg, 1.5 mmol) were added and the reaction mixture stirred at 120° C. for 5 h. The reaction mixture was then cooled down to rt and sat. aq. NaHCO3 was added. The layers were separated and the aq. layer extracted with CH2Cl2 (2×). The combined organic extracts were dried over Na2SO4, filtered, and concentrated under reduced pressure to give the title compound as a pale yellow oil. LC-MS-conditions 02: tR=0.94 min.